Cas no 81923-89-9 (Coenzyme A,S-1-pyrenebutanoate (9CI))

• Product Name: Coenzyme A,S-1-pyrenebutanoate (9CI)
• CAS No: 81923-89-9
• MF: C₄₁H₅₀N₇O₁₇P₃S
• MW: 1037.85869169235
• CID: 726293
• PubChem ID: 163337
• Update Time: 2025-04-24

Coenzyme A,S-1-pyrenebutanoate (9CI) Chemical and Physical Properties

Names and Identifiers

• Coenzyme A,S-1-pyrenebutanoate (9CI)
• 1-pyrenebutanoyl Coenzyme A (ammonium salt)
• 20-cyclohexyloxyicosoxycyclohexane
• 04:0 PYRENE COENZYME A
• Coenzyme A, 1-pyrenebutyryl-
• 1-Pyrenebutyryl-coa
• S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 4-pyren-1-ylbutanethioate
• DTXSID801346231
• 81923-89-9
• Coenzyme A, S-1-pyrenebutanoate
• CoenzymeA,S-1-pyrenebutanoate
• 1-Pyrenebutyryl-coenzyme A
• 1-Pyrenebutyryl-CoA; (Acyl-CoA); [M+H]+;

• MDL： MFCD22416786
• Inchi： 1S/C41H50N7O17P3S/c1-41(2,20-62-68(59,60)65-67(57,58)61-19-28-35(64-66(54,55)56)34(51)40(63-28)48-22-47-33-37(42)45-21-46-38(33)48)36(52)39(53)44-16-15-29(49)43-17-18-69-30(50)8-4-5-23-9-10-26-12-11-24-6-3-7-25-13-14-27(23)32(26)31(24)25/h3,6-7,9-14,21-22,28,34-36,40,51-52H,4-5,8,15-20H2,1-2H3,(H,43,49)(H,44,53)(H,57,58)(H,59,60)(H2,42,45,46)(H2,54,55,56)/t28-,34-,35-,36+,40-/m1/s1
• InChI Key： FXJCVEBQTCSQNB-IJWBJXIQSA-N
• SMILES： S(CCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O)C(CCCC1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43)=O

Computed Properties

• Exact Mass: 1037.22
• Monoisotopic Mass: 1037.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 72
• Rotatable Bond Count: 26
• Complexity: 1940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 389A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.72
• Refractive Index: 1.733

Coenzyme A,S-1-pyrenebutanoate (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on Coenzyme A,S-1-pyrenebutanoate (9CI)

Coenzyme A, S-1-Pyrenebutanoate (9CI): A Comprehensive Overview

The compound with CAS No. 81923-89-9, known as Coenzyme A, S-1-Pyrenebutanoate (9CI), is a significant molecule in the field of biochemistry and molecular biology. This compound is a derivative of coenzyme A (CoA), which plays a pivotal role in various cellular processes, including energy production, lipid metabolism, and the biosynthesis of important biomolecules such as cholesterol and fatty acids. The addition of the pyrenebutanoate group to coenzyme A introduces unique properties that make it a subject of interest in both research and industrial applications.

Coenzyme A itself is a vital cofactor in numerous enzymatic reactions. It is involved in the activation of carboxylic acids, such as acetyl-CoA, which is a central intermediate in the citric acid cycle. The modification of coenzyme A with the S-1-pyrenebutanoate group enhances its functionality, particularly in contexts where fluorescence or specific chemical reactivity is desired. This derivative has been utilized in various studies to track metabolic pathways and study enzyme kinetics due to its fluorescent properties.

Recent advancements in the study of Coenzyme A, S-1-Pyrenebutanoate (9CI) have shed light on its potential applications in drug discovery and diagnostic tools. Researchers have explored its ability to act as a probe for detecting specific enzymatic activities in vivo and in vitro. For instance, studies have demonstrated its utility in monitoring the activity of acetyltransferases and other CoA-dependent enzymes. These findings underscore the importance of this compound in understanding complex biological systems and developing novel therapeutic strategies.

The synthesis of Coenzyme A, S-1-Pyrenebutanoate (9CI) involves a series of chemical reactions that ensure the stability and functionality of the molecule. The process typically begins with the isolation of coenzyme A from natural sources or through chemical synthesis. Subsequently, the pyrenebutanoate group is introduced via esterification or other coupling reactions. The resulting compound undergoes rigorous purification to ensure high purity and consistency, which are critical for its use in scientific research and industrial applications.

In terms of structural characterization, Coenzyme A, S-1-Pyrenebutanoate (9CI) has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided detailed insights into its molecular structure, confirming the successful incorporation of the pyrenebutanoate group without compromising the integrity of the coenzyme A backbone. Such structural validation is essential for ensuring the reliability of experimental results obtained using this compound.

One of the most promising areas of research involving Coenzyme A, S-1-Pyrenebutanoate (9CI) is its application in fluorescence-based assays. The pyrene moiety within the molecule exhibits strong fluorescence under specific conditions, making it an ideal candidate for tracking molecular interactions and conformational changes in real-time. This property has been exploited in studies investigating enzyme-substrate interactions, protein folding dynamics, and drug-target binding events.

Moreover, recent studies have highlighted the potential of Coenzyme A, S-1-Pyrenebutanoate (9CI) as a biosensor for detecting environmental contaminants. By incorporating this compound into sensor devices, researchers have demonstrated its ability to selectively bind to certain pollutants, leading to changes in fluorescence intensity that can be easily measured. This innovative application underscores the versatility of this compound and its relevance to environmental science.

In conclusion, Coenzyme A, S-1-Pyrenebutanoate (9CI) is a versatile and valuable compound with wide-ranging applications in biochemistry, pharmacology, and environmental science. Its unique properties make it an indispensable tool for researchers seeking to unravel complex biological processes and develop novel diagnostic and therapeutic agents. As ongoing research continues to uncover new uses for this compound, its significance in both academic and industrial settings will undoubtedly grow.